Cas no 1040039-23-3 (4-chloro-N-(cyclopropylmethyl)-2-nitroaniline)

• Product Name: 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline
• CAS No: 1040039-23-3
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5215068
• PubChem ID: 29791115
• Update Time: 2026-03-06

4-chloro-N-(cyclopropylmethyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(cyclopropylmethyl)-2-nitro-
• 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline

• Inchi： 1S/C10H11ClN2O2/c11-8-3-4-9(10(5-8)13(14)15)12-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key： XXWKQMDYXLDNIQ-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC=C(Cl)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3): An Overview

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various advanced applications, including the development of novel drugs and functional materials.

The molecular formula of 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline is C₁₀H₁₁ClN₂O₂, and its molecular weight is approximately 236.66 g/mol. The compound features a chloro-substituted aniline core with a nitro group at the para position and a cyclopropylmethyl substituent attached to the amino group. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of scientific investigations.

In recent years, 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals. The presence of the nitro group and the cyclopropylmethyl substituent provides multiple reactive sites that can be exploited for further chemical transformations. For instance, the nitro group can be reduced to an amino group, which can then participate in various coupling reactions to form more complex molecules. This versatility makes 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline a valuable building block in drug discovery and development.

Beyond its role as a synthetic intermediate, 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline has also shown promise in the development of functional materials. The compound's electronic properties, influenced by the presence of the nitro and chloro groups, make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the molecular structure to enhance charge transport and light absorption properties, which are crucial for improving device performance.

In the realm of pharmaceutical research, 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline has been investigated for its potential therapeutic applications. Studies have explored its activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, recent findings have indicated that derivatives of 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline exhibit potent inhibitory effects on specific kinases, which are key enzymes implicated in cancer progression. These results suggest that further optimization of this compound could lead to the development of novel anticancer agents.

The synthesis of 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include nitration of an appropriate chloroaniline followed by alkylation with cyclopropylmethyl chloride. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing waste and improving overall process sustainability.

In addition to its synthetic utility, 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline has been evaluated for its safety profile. Toxicological studies have shown that the compound is generally well-tolerated at low concentrations, although higher doses may exhibit cytotoxic effects. These findings underscore the importance of careful dose optimization and safety assessments in both research and industrial settings.

The future prospects for 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline are promising. Ongoing research aims to expand its applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation and uncover new opportunities for this versatile compound.

In conclusion, 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) is a multifaceted compound with significant potential across various scientific domains. Its unique molecular structure and reactive properties make it an invaluable tool for researchers seeking to advance knowledge and develop innovative solutions in chemistry, biology, and materials science.